Cas no 2172132-86-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-3-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-3-methylbutanoic acid
• CAS No: 2172132-86-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5938768
• PubChem ID: 165805765
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-3-methylbutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)butanamido]-3-methylbutanoic acid
• EN300-1501146
• 2172132-86-2

• Inchi： 1S/C26H32N2O6/c1-4-26(16-33-3,24(31)27-14-17(2)13-23(29)30)28-25(32)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： NGTBSQFHFMEMCJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)CC(=O)O)=O)(COC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-3-methylbutanoic acid

Comprehensive Analysis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-3-methylbutanoic acid (CAS No. 2172132-86-2)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-3-methylbutanoic acid (CAS No. 2172132-86-2) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the methoxymethyl side chain, make it a valuable building block for designing complex bioconjugates and drug candidates. This article delves into its molecular properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for custom peptide synthesis has surged due to its applications in targeted drug delivery, biomarker discovery, and cancer therapeutics. Researchers frequently search for terms like "Fmoc-amino acid derivatives" or "CAS 2172132-86-2 applications" to identify high-purity reagents. The 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-3-methylbutanoic acid stands out due to its compatibility with solid-phase peptide synthesis (SPPS), a technique pivotal for developing peptide-based vaccines and enzyme inhibitors.

The Fmoc group in this compound ensures selective deprotection under mild basic conditions, a critical feature for orthogonal synthesis strategies. This aligns with the growing interest in "green chemistry" and "sustainable peptide production," as it minimizes harsh reagent use. Additionally, the methoxymethyl moiety enhances solubility, addressing common challenges in peptide purification—a topic frequently queried in AI-driven research tools.

From a structural-activity relationship (SAR) perspective, this compound’s branched alkyl chain (3-methylbutanoic acid) contributes to improved metabolic stability, a hot topic in proteomics and preclinical drug development. Its CAS number (2172132-86-2) is often cross-referenced in patent literature for GPCR-targeting peptides or neuropeptide analogs, reflecting its versatility.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamido-3-methylbutanoic acid exemplifies innovation in peptide chemistry, bridging gaps between academic research and industrial-scale production. Its optimized properties cater to trending scientific needs, from personalized medicine to high-throughput screening, making it a staple in modern laboratories.